Cas no 1508693-62-6 (3-Amino-1-(oxan-4-yl)propan-1-one)

• Product Name: 3-Amino-1-(oxan-4-yl)propan-1-one
• CAS No: 1508693-62-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6220703
• PubChem ID: 82595979
• Update Time: 2025-06-15

3-Amino-1-(oxan-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-795285
• 1508693-62-6
• 3-Amino-1-(oxan-4-yl)propan-1-one

• Inchi： 1S/C8H15NO2/c9-4-1-8(10)7-2-5-11-6-3-7/h7H,1-6,9H2
• InChI Key： ZVFZCZVVSSGZDW-UHFFFAOYSA-N
• SMILES： O1CCC(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Amino-1-(oxan-4-yl)propan-1-one

Introduction to 3-Amino-1-(oxan-4-yl)propan-1-one (CAS No. 1508693-62-6)

3-Amino-1-(oxan-4-yl)propan-1-one (CAS No. 1508693-62-6) is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, featuring an amino group and an oxane ring substituent, has garnered attention for its potential applications in drug synthesis and biochemical studies.

The molecular structure of 3-Amino-1-(oxan-4-yl)propan-1-one consists of a propanone backbone modified with an amino functional group at the first carbon and an oxan ring at the second carbon. This configuration imparts distinct reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of both polar functional groups enhances its interaction with biological targets, which is particularly relevant in medicinal chemistry.

In recent years, 3-Amino-1-(oxan-4-yl)propan-1-one has been explored for its role in the development of novel therapeutic agents. Its structural framework is conducive to modifications that can enhance bioavailability and target specificity, which are critical factors in drug design. Researchers have leveraged its reactivity to develop derivatives with improved pharmacological profiles, particularly in the context of antimicrobial and anti-inflammatory applications.

One of the most compelling aspects of 3-Amino-1-(oxan-4-yl)propan-1-one is its versatility in synthetic pathways. It serves as a precursor for more complex molecules, enabling the construction of intricate scaffolds that mimic natural products or designed heterocycles. The oxan ring, a five-membered oxygen-containing heterocycle, introduces rigidity and specific steric interactions that can be exploited to fine-tune molecular recognition processes.

Recent advancements in computational chemistry have further highlighted the potential of 3-Amino-1-(oxan-4-yl)propan-1-one. Molecular modeling studies suggest that its structure can be optimized to enhance binding affinity to biological receptors. These simulations have guided experimental efforts, leading to the discovery of novel analogs with enhanced efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in 3-Amino-1-(oxan-4-yl)propan-1-one due to its potential as a building block for small-molecule drugs. Its ability to undergo various chemical transformations, including nucleophilic additions and condensation reactions, makes it a versatile tool for medicinal chemists. Additionally, its solubility profile allows for easy incorporation into formulations suitable for oral or parenteral administration.

Beyond pharmaceutical applications, 3-Amino-1-(oxan-4-yll)propan-l-one has been investigated in agrochemical research. Its structural features make it a candidate for developing novel pesticides or herbicides with improved environmental compatibility. The oxan ring, in particular, contributes to stability while maintaining bioactivity against target organisms.

The synthesis of 3-Amino-l-(oxan-l)-yI)propan-I-one involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly employed to achieve high yields and purity. These synthetic routes underscore the compound's importance as a key intermediate in industrial-scale production.

Quality control and analytical characterization of 3-Amino-l-(oxan-l)-yI)propan-I-one are critical to ensure consistency in research and commercial applications. Advanced spectroscopic techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical methods are essential for validating synthetic pathways and ensuring compliance with regulatory standards.

The future prospects of 3-Amino-l-(oxan-l)-yI)propan-I-one are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs in drug discovery and material science. The compound's unique properties position it as a cornerstone in the development of next-generation therapeutics.